Cas no 2287335-09-3 (3-(3-Hydroxyazetidin-1-yl)cyclobutane-1-carboxylic acid;hydrochloride)

• Product Name: 3-(3-Hydroxyazetidin-1-yl)cyclobutane-1-carboxylic acid;hydrochloride
• CAS No: 2287335-09-3
• MF: C₈H₁₄ClNO₃
• MW: 207.654661655426
• CID: 5823336
• PubChem ID: 137944521
• Update Time: 2025-06-29

3-(3-Hydroxyazetidin-1-yl)cyclobutane-1-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2287335-09-3
• 3-(3-hydroxyazetidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride
• 3-(3-Hydroxyazetidin-1-yl)cyclobutane-1-carboxylic acid;hydrochloride
• EN300-6743457

• Inchi： 1S/C8H13NO3.ClH/c10-7-3-9(4-7)6-1-5(2-6)8(11)12;/h5-7,10H,1-4H2,(H,11,12);1H
• InChI Key： APIDSIDXEBXPMQ-UHFFFAOYSA-N
• SMILES： Cl.OC1CN(C1)C1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 207.0662210g/mol
• Monoisotopic Mass: 207.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-(3-Hydroxyazetidin-1-yl)cyclobutane-1-carboxylic acid;hydrochloride

Introduction to 3-(3-Hydroxyazetidin-1-yl)cyclobutane-1-carboxylic acid;hydrochloride (CAS No: 2287335-09-3)

3-(3-Hydroxyazetidin-1-yl)cyclobutane-1-carboxylic acid;hydrochloride, identified by the CAS number 2287335-09-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and investigation. The structure of this molecule, featuring a cyclobutane ring linked to an azetidine moiety, contributes to its unique chemical and pharmacological properties.

The pharmacological significance of 3-(3-Hydroxyazetidin-1-yl)cyclobutane-1-carboxylic acid;hydrochloride lies in its potential therapeutic applications. Recent studies have highlighted its role in modulating various biological pathways, which could lead to the development of novel treatments for a range of diseases. The hydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical formulations.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been areas of active research. The cyclobutane ring and the azetidine group are key structural features that contribute to its interaction with biological targets. The hydroxyl group on the azetidine ring provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

One of the most compelling aspects of 3-(3-Hydroxyazetidin-1-yl)cyclobutane-1-carboxylic acid;hydrochloride is its potential as a lead compound in drug discovery. Researchers have been exploring its efficacy in preclinical models, where it has shown promise in inhibiting certain enzymes and receptors associated with various diseases. The compound's ability to interact with these targets suggests that it could be developed into a therapeutic agent with multiple applications.

The chemical properties of this compound also make it an attractive candidate for further study. Its stability under various conditions, coupled with its ability to form hydrogen bonds, makes it a versatile molecule that can be incorporated into complex drug formulations. Additionally, the hydrochloride salt form provides stability and enhances the compound's pharmacokinetic profile, which is crucial for its clinical development.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of 3-(3-Hydroxyazetidin-1-yl)cyclobutane-1-carboxylic acid;hydrochloride with biological targets. These studies have provided valuable insights into how the molecule can be optimized for better efficacy and reduced side effects. The use of molecular modeling techniques has been instrumental in understanding the structural requirements for effective binding to therapeutic targets.

The synthesis of this compound has been refined through multiple synthetic routes, each offering unique advantages in terms of yield, purity, and scalability. The use of chiral auxiliaries and asymmetric catalysis has enabled the preparation of enantiomerically pure forms of the molecule, which is essential for evaluating its pharmacological properties accurately.

In conclusion, 3-(3-Hydroxyazetidin-1-yl)cyclobutane-1-carboxylic acid;hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, so does the potential for this compound to contribute to novel therapeutic strategies.